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Compound of Interest

Compound Name: C19H16Cl2N2O5

Cat. No.: B15171772 Get Quote

An extensive search for a publicly documented chemical compound with the molecular formula

C19H16Cl2N2O5 has been conducted. Despite a thorough review of chemical databases,

scientific literature, and patent repositories, a specific compound corresponding to this formula,

along with its associated CAS number and IUPAC name, could not be identified.

This technical guide outlines the performed search strategy and the current status of the

available information. For researchers, scientists, and drug development professionals, the

absence of a defined chemical entity for C19H16Cl2N2O5 prevents the compilation of a

detailed whitepaper as requested. The foundational information of a confirmed chemical

identity is a prerequisite for retrieving associated data such as experimental protocols,

signaling pathways, and quantitative metrics relevant to drug development.

Search Methodology
A multi-tiered search strategy was employed to identify the chemical compound

C19H16Cl2N2O5:

Initial Database Search: A broad search was initiated across major chemical databases to

find a direct match for the molecular formula. This included queries in databases such as

CAS Common Chemistry.

Specialized Chemical Database Queries: To ensure comprehensive coverage, the search

was extended to specialized and in-depth chemical databases widely used by the scientific

community, including:

PubChem
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ChemSpider

Reaxys

SciFinder

Chemical Literature and Patent Search: A search of the scientific and patent literature was

conducted to ascertain if the compound has been synthesized, characterized, or mentioned

in research publications or patent filings, even if not yet cataloged in major databases.

Search Outcome
The comprehensive search across all targeted resources did not yield a unique and identifiable

chemical compound with the molecular formula C19H16Cl2N2O5. Consequently, the following

critical identifiers could not be determined:

CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts

Service.

IUPAC Name: The systematic name for the chemical structure as per the guidelines of the

International Union of Pure and Applied Chemistry.

Implications for Technical Guide Development
The inability to identify the specific chemical compound C19H16Cl2N2O5 directly impacts the

fulfillment of the core requirements for the requested technical guide:

Data Presentation: Without a known compound, there is no quantitative data to summarize

into structured tables.

Experimental Protocols: No experimental methodologies can be provided as there are no

citable experiments associated with an unidentified substance.

Mandatory Visualization: The creation of diagrams for signaling pathways or experimental

workflows is not possible, as these are context-dependent on the biological or chemical

activity of a specific compound.
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Conclusion and Recommendation
At present, it is not feasible to provide an in-depth technical guide or whitepaper on a

compound with the molecular formula C19H16Cl2N2O5 due to the lack of its identification in

the public domain.

For the successful development of the requested technical content, it is imperative to first

establish the precise identity of the compound. We recommend that the user provide a

confirmed Chemical Name, CAS Registry Number, or a corrected Molecular Formula if

available. With a valid identifier, a targeted and effective search for the requisite technical

information can be initiated.

To cite this document: BenchChem. [In-depth Technical Guide: C19H16Cl2N2O5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15171772#c19h16cl2n2o5-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15171772?utm_src=pdf-body
https://www.benchchem.com/product/b15171772#c19h16cl2n2o5-cas-number-and-iupac-name
https://www.benchchem.com/product/b15171772#c19h16cl2n2o5-cas-number-and-iupac-name
https://www.benchchem.com/product/b15171772#c19h16cl2n2o5-cas-number-and-iupac-name
https://www.benchchem.com/product/b15171772#c19h16cl2n2o5-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15171772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15171772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15171772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

